2-(phenylsulfanyl)nicotinaldehyde O-(2,4-dichlorobenzyl)oxime

• IUPAC Name: (E)-N-[(2,4-dichlorophenyl)methoxy]-1-(2-phenylsulfanylpyridin-3-yl)methanimine
• InChI: InChI=1S/C19H14Cl2N2OS/c20-16-9-8-15(18(21)11-16)13-24-23-12-14-5-4-10-22-19(14)25-17-6-2-1-3-7-17/h1-12H,13H2/b23-12+
• InChI Key: LHVNIODOQFRJJR-FSJBWODESA-N
• Canonical SMILES: C1=CC=C(C=C1)SC2=C(C=CC=N2)C=NOCC3=C(C=C(C=C3)Cl)Cl
• Isomeric SMILES: C1=CC=C(C=C1)SC2=C(C=CC=N2)/C=N/OCC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C19H14Cl2N2OS
• Molecular Weight: 389.3 g/mol

Description

“2-(Phenylsulfanyl)nicotinaldehyde O-(2,4-dichlorobenzyl)oxime” is a chemical compound with the CAS number 478031-07-1. It is used for pharmaceutical testing and is considered a high-quality reference standard.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-(Phenylsulfanyl)nicotinaldehyde O-(2,4-dichlorobenzyl)oxime” such as its melting point, boiling point, density, molecular formula, and molecular weight can be found on chemical databases.

Scientific Research Applications

Vanadium-Catalyzed Sulfenylation

• Vanadium oxyacetylacetonate was used as a catalyst for synthesizing 3-sulfanylindoles from indoles and thiols, with molecular oxygen acting as a reoxidant. This process demonstrates the potential of sulfenylation reactions in organic synthesis, which could be relevant to the synthesis or modification of compounds like 2-(phenylsulfanyl)nicotinaldehyde O-(2,4-dichlorobenzyl)oxime (Maeda, Koyabu, Nishimura, & Uemura, 2004).

Tandem Addition-Cycloaddition Reactions

• Oximes have been shown to react with 2,3-bis(phenylsulfonyl)-1,3-butadiene, yielding bicyclic isoxazolidines. This method could be utilized for synthesizing complex structures like 2-(phenylsulfanyl)nicotinaldehyde O-(2,4-dichlorobenzyl)oxime and its derivatives (Norman, Gareau, & Padwa, 1991).

Synthesis of Aromatic Diketoximes

• Aromatic diketoximes have been synthesized, revealing their potential for forming complex polyesters and polypyrroles, and their ability to complex with metal salts. These findings are significant for the study of compounds like 2-(phenylsulfanyl)nicotinaldehyde O-(2,4-dichlorobenzyl)oxime in materials science and coordination chemistry (Musaev et al., 2020).

Oxime Antioxidant Properties

• Some oximes demonstrate significant antioxidant properties, which might be applicable to the study of 2-(phenylsulfanyl)nicotinaldehyde O-(2,4-dichlorobenzyl)oxime in biological contexts, particularly in relation to oxidative stress and its mitigation (Puntel et al., 2009).

Heterogeneous Activation of Oxone Using Co3O4

• The study of cobalt oxides in the activation of peroxymonosulfate suggests potential applications in environmental chemistry, which could extend to the study of oxime compounds and their derivatives (Anipsitakis, Stathatos, & Dionysiou, 2005).

Future Directions

The future directions for the use and study of “2-(Phenylsulfanyl)nicotinaldehyde O-(2,4-dichlorobenzyl)oxime” are not specified in the search results. Given its use in pharmaceutical testing, it may have potential applications in drug development or other areas of biomedical research.